![molecular formula C11H12N4O2S B2530369 2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid CAS No. 337487-57-7](/img/structure/B2530369.png)
2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
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Overview
Description
“2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid” is a compound that belongs to the class of 1,2,4-triazoles . Triazoles and their heterocyclic analogues are nitrogen-rich versatile pharmacophores that can be easily synthesized and converted to a range of biologically relevant heterocycles .
Synthesis Analysis
The synthesis of similar compounds, such as 4-amino-5-benzyl-2H-1,2,4-triazol-3(4H)-thione, has been reported . The synthesis involves the use of appropriate hydrazide compounds, such as thiocarbohydrazide and phenylacetic acid .Molecular Structure Analysis
The molecular weight of “this compound” is 264.30 . Its molecular formula is C11H12N4O2S . Further structural details can be determined using techniques such as Fourier transform infrared spectroscopy (FTIR), 1H nuclear magnetic resonance (NMR), and 13C NMR .Scientific Research Applications
Understanding the Role of Similar Compounds in Scientific Research
Research on compounds with complex structures, including those related to triazoles, often focuses on their biochemical and pharmacological properties. Such compounds can play critical roles in various research contexts, from the study of metabolic pathways to the development of therapeutic agents.
Metabolic Pathways and Genetic Disorders
Research into metabolic pathways often examines compounds with intricate structures, which can be either naturally occurring in the body or synthetically designed for therapeutic purposes. For example, studies on the metabolism of tyrosine have identified unique sulfur amino acids and explored their implications in genetic disorders like tyrosinemia and hawkinsinuria (Niederwieser, Wadman, & Danks, 1978). These insights contribute to understanding how similar compounds may interact within biological systems.
Therapeutic Applications and Drug Development
The pharmacokinetics and therapeutic efficacy of compounds are central to drug development. Research into the absorption, metabolism, and excretion of drugs provides essential data for optimizing dosages and formulations. Studies on drugs like carumonam and MK-0524, although not directly related to "2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid", exemplify the approach to understanding how drugs are processed by the human body and their potential therapeutic benefits (Koeppe, Höffler, & Strobel, 1987); (Karanam et al., 2007).
Chemical Safety and Toxicology
The safety profiles of chemical compounds are crucial for both environmental and clinical settings. Research into the effects of ingestion or exposure to various chemicals informs safety guidelines and treatment protocols. While the direct ingestion of "this compound" is not discussed, understanding the response to other hazardous substances can guide the management of potential toxic exposures (Ratcliffe, Baker, & Smith, 2018).
Future Directions
The future directions for “2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid” could involve further exploration of its biological activities and potential applications. For instance, 1,2,4-triazole benzoic acid hybrids could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules .
Mechanism of Action
Target of Action
Compounds with a 1,2,4-triazole moiety have been reported to possess a wide range of biological activities such as anti-fungal , anticancer , antiviral , anti-bacterial , and anti-inflammatory . These activities suggest that the compound may interact with a variety of biological targets.
Mode of Action
It is known that 1,2,4-triazole derivatives can interact with biological systems through various mechanisms, depending on their specific chemical structure and the nature of their targets .
Biochemical Pathways
Given the wide range of biological activities associated with 1,2,4-triazole derivatives, it is likely that this compound could interact with multiple pathways .
Result of Action
1,2,4-triazole derivatives have been reported to exhibit a wide range of biological activities, suggesting that they could have diverse molecular and cellular effects .
properties
IUPAC Name |
2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O2S/c12-15-9(6-8-4-2-1-3-5-8)13-14-11(15)18-7-10(16)17/h1-5H,6-7,12H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQXYEHNOSLJKMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C(N2N)SCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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